![molecular formula C11H13BrO3 B1322760 3-(3-Bromopropoxy)-4-methoxybenzaldehyde CAS No. 148433-01-6](/img/structure/B1322760.png)
3-(3-Bromopropoxy)-4-methoxybenzaldehyde
Overview
Description
“3-Bromopropoxy” is a bromo silyl ether . It’s used to introduce propanol functionality to many pharmaceuticals . “4-methoxybenzaldehyde” is a type of aromatic aldehyde with a methoxy group in the para position to the aldehyde.
Synthesis Analysis
“3-Bromopropoxy” can be synthesized by treating ω-bromoalkyl C-glycosides with a tetrabutylammonium salt .Molecular Structure Analysis
The molecular formula of “3-Bromopropoxy” is Br(CH2)3OSi(CH3)2C(CH3)3 . The molecular formula of “3-Bromopropoxybenzene” is C9H11BrO .Chemical Reactions Analysis
“3-Bromopropoxy” may be used as an alkylating agent in the synthesis of N-[2-[N-[3-(tert-butyldimethylsilyloxy)propyl]-N-ethylamino]ethyl]phthalimide .Physical And Chemical Properties Analysis
“3-Bromopropoxy” has a molecular weight of 253.25 . It’s a liquid at room temperature and has a refractive index of 1.451 . The density is 1.093 g/mL at 25 °C .Scientific Research Applications
Antioxidant Activity
The compound 3-(3-Bromopropoxy)-4-methoxybenzaldehyde, along with related halogenated vanillin derivatives, has been studied for its potential antioxidant properties. In a study by Rijal, Haryadi, and Anwar (2022), derivatives including 3-bromo-4-hydroxy-5-methoxybenzaldehyde were synthesized and tested for their antioxidant activities using the DPPH method. The study found these compounds to exhibit significant antioxidant capabilities, suggesting their potential utility in fields where oxidative stress is a concern (Rijal, Haryadi, & Anwar, 2022).
Chemical Synthesis and Structural Analysis
Several studies have focused on the synthesis and structural elucidation of compounds closely related to 3-(3-Bromopropoxy)-4-methoxybenzaldehyde. For instance, Cao (2009) reported on the synthesis of (E)-3-Bromo-N′-(4-methoxybenzylidene)benzohydrazide methanol solvate, providing insights into its molecular structure and bonding (Cao, 2009). Additionally, Güler et al. (2012) explored Schiff bases derived from benzyloxybenzaldehyde derivatives, including those related to 3-(3-Bromopropoxy)-4-methoxybenzaldehyde, revealing their metal ion binding properties and crystal structures (Güler, Hayvalı, Dal, & Hökelek, 2012).
Medicinal and Pharmaceutical Research
In the context of medicinal and pharmaceutical research, compoundssimilar to 3-(3-Bromopropoxy)-4-methoxybenzaldehyde have been studied for various biological activities. For example, Jang, Lee, and Kim (2010) reported on the anti-asthmatic activity of phenolic compounds, including derivatives of methoxybenzaldehydes, which can significantly inhibit specific airway resistance in guinea pigs with IgE-mediated asthma (Jang, Lee, & Kim, 2010). This suggests that derivatives of 3-(3-Bromopropoxy)-4-methoxybenzaldehyde could potentially have applications in the development of anti-asthmatic therapies.
Molecular and Structural Characterizations
The molecular and structural characterizations of compounds similar to 3-(3-Bromopropoxy)-4-methoxybenzaldehyde have been a focus of research. Abbas, Gökce, and Bahçelī (2016) conducted a comprehensive study on 4-hexyloxy-3-methoxybenzaldehyde, a derivative of vanillin, using spectroscopic and quantum chemical methods. This study contributes to understanding the electronic properties and potential applications of such compounds in various fields (Abbas, Gökce, & Bahçelī, 2016).
Synthesis and Applications in Chemistry
The synthesis of derivatives of 3-(3-Bromopropoxy)-4-methoxybenzaldehyde and their potential applications in chemistry have been explored in various studies. For instance, Yong-zhong (2011) detailed the synthesis of 4-benzyloxy-2-methoxybenzaldehyde, a process that could be relevant for the synthesis and application of 3-(3-Bromopropoxy)-4-methoxybenzaldehyde in chemical industries (Yong-zhong, 2011).
Safety And Hazards
properties
IUPAC Name |
3-(3-bromopropoxy)-4-methoxybenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrO3/c1-14-10-4-3-9(8-13)7-11(10)15-6-2-5-12/h3-4,7-8H,2,5-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTYOZVWHRKNWGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=O)OCCCBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20628942 | |
Record name | 3-(3-Bromopropoxy)-4-methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20628942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Bromopropoxy)-4-methoxybenzaldehyde | |
CAS RN |
148433-01-6 | |
Record name | 3-(3-Bromopropoxy)-4-methoxybenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=148433-01-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(3-Bromopropoxy)-4-methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20628942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.